Tschimgin
Tschimgin
Brand Name:
Vulcanchem
CAS No.:
38970-50-2
VCID:
VC0000102
InChI:
InChI=1S/C17H22O3/c1-16(2)12-8-9-17(16,3)14(10-12)20-15(19)11-4-6-13(18)7-5-11/h4-7,12,14,18H,8-10H2,1-3H3/t12?,14?,17-/m0/s1
SMILES:
CC1(C2CCC1(C(C2)OC(=O)C3=CC=C(C=C3)O)C)C
Molecular Formula:
C17H22O3
Molecular Weight:
274.35 g/mol
Tschimgin
CAS No.: 38970-50-2
VCID: VC0000102
Molecular Formula: C17H22O3
Molecular Weight: 274.35 g/mol
* For research use only. Not for human or veterinary use.
| CAS No. | 38970-50-2 |
|---|---|
| Product Name | Tschimgin |
| Molecular Formula | C17H22O3 |
| Molecular Weight | 274.35 g/mol |
| IUPAC Name | [(1R)-1,7,7-trimethyl-2-bicyclo[2.2.1]heptanyl] 4-hydroxybenzoate |
| Standard InChI | InChI=1S/C17H22O3/c1-16(2)12-8-9-17(16,3)14(10-12)20-15(19)11-4-6-13(18)7-5-11/h4-7,12,14,18H,8-10H2,1-3H3/t12?,14?,17-/m0/s1 |
| Standard InChIKey | WZBMPPVYPMMRNT-IFIJOSMWSA-N |
| SMILES | CC1(C2CCC1(C(C2)OC(=O)C3=CC=C(C=C3)O)C)C |
| Canonical SMILES | CC1(C2CCC1(C(C2)OC(=O)C3=CC=C(C=C3)O)C)C |
| Synonyms | [(4R)-4,7,7-trimethyl-3-bicyclo[2.2.1]heptanyl] 4-hydroxybenzoate |
| Reference | - Khasanov et al., Chem. Nat. Comp. (1972). 6:808-809 |
| PubChem Compound | 193780 |
| Last Modified | Feb 18 2024 |
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